Cas no 35106-11-7 (1,6,11,16-Tetraoxa-3,4,13,14-tetrathiacycloeicosane-2,5,12,15-tetrathione)

• Product Name: 1,6,11,16-Tetraoxa-3,4,13,14-tetrathiacycloeicosane-2,5,12,15-tetrathione
• CAS No: 35106-11-7
• MF: C₁₂H₁₆O₄S₈
• MW: 480.77303314209
• CID: 321491
• PubChem ID: 57357989
• Update Time: 2025-04-19

1,6,11,16-Tetraoxa-3,4,13,14-tetrathiacycloeicosane-2,5,12,15-tetrathione Chemical and Physical Properties

Names and Identifiers

• 1,6,11,16-Tetraoxa-3,4,13,14-tetrathiacycloeicosane-2,5,12,15-tetrathione
• 1,6,11,16-tetraoxa-3,4,13,14-tetrathiacycloicosane-2,5,12,15-tetrathione
• 1,6,11,16-Tetraoxa-3,4,13,14-tetrathia-2,5,12,15-cyclocosanetetrathione
• Tetramethylene tetraxanthogen
• 35106-11-7
• DTXSID00723969

• Inchi： 1S/C12H16O4S8/c17-9-13-5-1-2-6-14-10(18)22-24-12(20)16-8-4-3-7-15-11(19)23-21-9/h1-8H2
• InChI Key： GIHVTDLDIRGGQS-UHFFFAOYSA-N
• SMILES： S1C(OCCCCOC(=S)SSC(OCCCCOC(=S)S1)=S)=S

Computed Properties

• Exact Mass: 479.88168
• Monoisotopic Mass: 479.8814284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 267Ų

Experimental Properties

• PSA: 36.92